methyl (4-(N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)sulfamoyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-[(2-thiophen-3-ylpyridin-4-yl)methylsulfamoyl]phenyl]carbamate
• InChI: InChI=1S/C18H17N3O4S2/c1-25-18(22)21-15-2-4-16(5-3-15)27(23,24)20-11-13-6-8-19-17(10-13)14-7-9-26-12-14/h2-10,12,20H,11H2,1H3,(H,21,22)
• InChI Key: HIDKMBYAKFLMSU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2=CC(=NC=C2)C3=CSC=C3
• Molecular Formula: C18H17N3O4S2
• Molecular Weight: 403.5 g/mol
• CAS No.: 2034582-33-5

Description

The compound “methyl (4-(N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)sulfamoyl)phenyl)carbamate” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. It also contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The molecule also includes a sulfamoyl group and a carbamate group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. The thiophene and pyridine rings likely contribute to the compound’s aromaticity, which could influence its chemical behavior. The sulfamoyl and carbamate groups could also impact the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The thiophene and pyridine rings might undergo electrophilic aromatic substitution reactions, while the sulfamoyl and carbamate groups could participate in various other types of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For instance, the presence of the thiophene and pyridine rings could impact the compound’s polarity and solubility.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s handled. Without specific data, it’s hard to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For instance, researchers might explore new methods for synthesizing the compound or investigate its potential uses in fields like medicine or materials science.